N'-acetyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarbohydrazide

• IUPAC Name: N'-acetyl-4-hydroxy-2-oxo-1H-quinoline-3-carbohydrazide
• InChI: InChI=1S/C12H11N3O4/c1-6(16)14-15-12(19)9-10(17)7-4-2-3-5-8(7)13-11(9)18/h2-5H,1H3,(H,14,16)(H,15,19)(H2,13,17,18)
• InChI Key: KUTKWFLIABKNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C1=C(C2=CC=CC=C2NC1=O)O
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol

Description

N-acetyl-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarbohydrazide, also known as Quinolinecarbohydrazide (QCH), is a chemical compound with a molecular formula C12H11N3O3. It is a synthetic derivative of quinoline and is used in various scientific research applications. QCH is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of QCH is not fully understood. However, it is believed to inhibit the activity of enzymes such as DNA topoisomerase and tyrosine kinase. QCH has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
QCH has been shown to have various biochemical and physiological effects. It has been reported to have anti-cancer, anti-tuberculosis, and anti-malarial activities. QCH has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

QCH has several advantages for lab experiments. It is readily available, easy to synthesize, and has a long shelf life. QCH is also stable under various conditions and can be stored at room temperature. However, QCH has some limitations for lab experiments. It is toxic and should be handled with care. QCH is also sensitive to light and should be stored in a dark place.

Future Directions

There are several future directions for the use of QCH in scientific research. One direction is the development of new drugs for the treatment of cancer, tuberculosis, and malaria. Another direction is the use of QCH as a fluorescent probe for the detection of other metal ions. QCH can also be used in the development of new materials for various applications such as sensors and catalysts.
Conclusion:
In conclusion, QCH is a useful chemical compound that has various scientific research applications. It is easy to synthesize and has several advantages for lab experiments. QCH has several biochemical and physiological effects and has been shown to have anti-cancer, anti-tuberculosis, and anti-malarial activities. There are several future directions for the use of QCH in scientific research, including the development of new drugs and materials.

Synthesis Methods

QCH can be synthesized by reacting 2-hydroxy-1,2-dihydroquinoline-4-carboxylic acid with hydrazine hydrate and acetic anhydride. The reaction takes place in the presence of a catalyst such as p-toluenesulfonic acid. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

QCH has been extensively used in scientific research as a reagent in the synthesis of various compounds. It has also been used as a fluorescent probe for the detection of metal ions such as copper and zinc. QCH is also used in the development of new drugs for the treatment of various diseases such as cancer, tuberculosis, and malaria.